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carbaldehyde

CAS No.: 681260-24-2

Cat. No.: B1302663

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The pyrazole scaffold is a cornerstone in medicinal chemistry, renowned for its presence in a

multitude of clinically significant drugs. Its unique electronic properties and versatile substitution

patterns allow for the fine-tuning of pharmacological activity. Within this privileged class of

heterocycles, 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde emerges as a pivotal building

block, offering a gateway to a diverse array of complex molecules with therapeutic potential.

The strategic placement of the chlorophenyl and carbaldehyde functionalities provides

synthetic handles for elaboration, making it a molecule of considerable interest for drug

discovery and materials science. This in-depth technical guide serves as a comprehensive

resource for researchers, providing critical information on its synthesis, characterization,

reactivity, and applications.
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Compound Identification and Physicochemical
Properties
CAS Number: 681260-24-2[1][2][3][4][5]

Molecular Formula: C₁₀H₇ClN₂O

Molecular Weight: 206.63 g/mol

Structure:

Caption: Chemical structure of 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Table 1: Physicochemical Properties

Property Value Source

Appearance White to off-white solid

Melting Point
99-101 °C (for the N-phenyl

analog)
[6]

Solubility

Soluble in common organic

solvents like DMSO, DMF, and

chlorinated solvents.

Boiling Point Not available

Synthesis and Purification
The most prevalent and efficient method for the synthesis of pyrazole-4-carbaldehydes is the

Vilsmeier-Haack reaction.[7][8][9][10] This reaction introduces a formyl group onto an electron-

rich heterocyclic ring. The synthesis of 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde can

be envisioned through the formylation of 3-(3-chlorophenyl)-1H-pyrazole.

Synthetic Workflow
The synthesis can be approached in two main stages: the formation of the pyrazole core

followed by the Vilsmeier-Haack formylation.
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Caption: Synthetic workflow for 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde.

Detailed Experimental Protocol (Prophetic)
This protocol is based on established procedures for the Vilsmeier-Haack formylation of

pyrazoles and may require optimization.

Step 1: Synthesis of 3-(3-Chlorophenyl)-1H-pyrazole

To a solution of 3-chloroacetophenone (1 equivalent) in ethanol, add hydrazine hydrate (1.1

equivalents).

Add a catalytic amount of a suitable acid (e.g., acetic acid or hydrochloric acid).

Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Collect the precipitated solid by filtration, wash with water, and dry under vacuum to yield 3-

(3-chlorophenyl)-1H-pyrazole.

Step 2: Vilsmeier-Haack Formylation

In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube,

place anhydrous N,N-dimethylformamide (DMF, 5 equivalents).

Cool the flask to 0 °C in an ice bath.

Slowly add phosphorus oxychloride (POCl₃, 2 equivalents) dropwise to the DMF with

constant stirring. The formation of the Vilsmeier reagent is exothermic.
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After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes.

Dissolve 3-(3-chlorophenyl)-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous

DMF.

Add the pyrazole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

After the addition, allow the reaction mixture to warm to room temperature and then heat to

60-70 °C for 2-4 hours. Monitor the reaction progress by TLC.

Once the reaction is complete, cool the mixture and carefully pour it onto crushed ice with

vigorous stirring.

Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate or

sodium hydroxide solution until the pH is approximately 7-8.

The product, 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, will precipitate out of the

solution.

Collect the solid by filtration, wash thoroughly with cold water, and dry.

Purification
The crude product can be purified by recrystallization from a suitable solvent system, such as

ethanol/water or ethyl acetate/hexane, to afford the pure 3-(3-Chlorophenyl)-1H-pyrazole-4-
carbaldehyde. Column chromatography on silica gel may also be employed if further

purification is required.

Spectroscopic Characterization
The following data is for the closely related analog, 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-

carbaldehyde, and is expected to be a strong predictor for the title compound, particularly for

the signals corresponding to the 3-(3-chlorophenyl)pyrazole moiety.[6]

Table 2: Spectroscopic Data for 3-(3-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
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Technique Observed Signals (δ in ppm, J in Hz)

¹H NMR (300 MHz, CDCl₃)

10.03 (s, 1H, CHO), 8.53 (s, 1H, H-5 pyrazole),

7.88 (s, 1H, H-2 of 3-ClPh), 7.78 (m, 2H, N-Ph),

7.75 (m, 1H, H-6 of 3-ClPh), 7.51 (m, 2H, N-Ph),

7.43 (m, 1H, H-5 of 3-ClPh), 7.42 (m, 1H, H-4 of

3-ClPh), 7.40 (m, 1H, N-Ph).

¹³C NMR (75 MHz, CDCl₃)

184.5 (CHO), 152.9 (C-3 pyrazole), 138.8 (N-Ph

C-1), 134.6 (C-3 of 3-ClPh), 133.0 (C-1 of 3-

ClPh), 131.8 (C-5 pyrazole), 129.9 (C-5 of 3-

ClPh), 129.7 (N-Ph C-3,5), 129.3 (C-4 of 3-

ClPh), 128.8 (C-2 of 3-ClPh), 128.1 (N-Ph C-4),

127.1 (C-6 of 3-ClPh), 122.5 (C-4 pyrazole),

119.7 (N-Ph C-2,6).

IR (ν_max, cm⁻¹)
3113 (C-H aromatic), 1683 (C=O aldehyde),

759, 747, 687 (C-H bending).

Mass Spec. (m/z) 285/283 ([M+H]⁺, 37/100).

Note: For the N-unsubstituted 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde, the signals

for the N-phenyl group will be absent. A broad singlet corresponding to the N-H proton of the

pyrazole ring is expected in the ¹H NMR spectrum, typically downfield.

Reactivity and Synthetic Applications
The chemical reactivity of 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is dominated by

the aldehyde functionality and the pyrazole ring system.

Reactions of the Aldehyde Group
The carbaldehyde group is a versatile functional handle for a wide range of chemical

transformations:

Oxidation: Can be readily oxidized to the corresponding carboxylic acid, 3-(3-

chlorophenyl)-1H-pyrazole-4-carboxylic acid, using standard oxidizing agents like potassium

permanganate or Jones reagent.
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Reduction: Can be reduced to the corresponding alcohol, (3-(3-chlorophenyl)-1H-pyrazol-4-

yl)methanol, using reducing agents such as sodium borohydride.

Condensation Reactions: The aldehyde undergoes condensation with various nucleophiles,

including amines, hydrazines, and active methylene compounds, to form imines (Schiff

bases), hydrazones, and chalcone-type structures, respectively. These reactions are

fundamental in building molecular complexity.

Wittig Reaction: Reacts with phosphorus ylides to form alkenes, providing a route to vinyl-

substituted pyrazoles.

3-(3-Chlorophenyl)-1H-
pyrazole-4-carbaldehyde

Carboxylic Acid

 Oxidation 

Alcohol

 Reduction 

Imine (Schiff Base)

 Condensation
(with Amine) 

Chalcone

 Condensation
(with Ketone) 

Click to download full resolution via product page

Caption: Key reactions of the aldehyde group in 3-(3-Chlorophenyl)-1H-pyrazole-4-
carbaldehyde.

Reactions of the Pyrazole Ring
The pyrazole ring is relatively stable due to its aromatic character. However, the N-H proton can

be substituted, allowing for the introduction of various groups at the N-1 position. This is a

common strategy to modulate the biological activity and physicochemical properties of

pyrazole-based compounds.

Applications in Drug Discovery and Materials
Science
Pyrazole-4-carbaldehydes are valuable intermediates in the synthesis of a wide range of

biologically active molecules. The pyrazole core is a well-established pharmacophore found in
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numerous approved drugs.

Anti-inflammatory Agents: Pyrazole derivatives are known to exhibit potent anti-inflammatory

properties, with some acting as selective COX-2 inhibitors.

Antimicrobial and Antifungal Agents: The pyrazole nucleus is present in various compounds

with demonstrated activity against a range of bacteria and fungi.

Anticancer Agents: Many pyrazole-containing compounds have been investigated for their

potential as anticancer agents, targeting various signaling pathways involved in cell

proliferation and survival.

Agrochemicals: The structural features of pyrazoles have been exploited in the development

of herbicides and insecticides.[11]

Materials Science: The rigid, planar structure of the pyrazole ring makes it an attractive

component for the design of organic light-emitting diodes (OLEDs), fluorescent probes, and

other functional materials.

Safety and Handling
As with any chemical compound, 3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde should be

handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

For detailed safety information, consult the Material Safety Data Sheet (MSDS) provided by the

supplier.

Conclusion
3-(3-Chlorophenyl)-1H-pyrazole-4-carbaldehyde is a versatile and valuable building block in

synthetic organic and medicinal chemistry. Its straightforward synthesis via the Vilsmeier-Haack

reaction and the reactivity of its functional groups provide a robust platform for the development

of novel compounds with a wide range of potential applications. This guide provides a

foundational understanding of this important molecule, empowering researchers to explore its

full potential in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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